Cas no 16165-68-7 (Diethyl 1-decylphosphonate)

• Product Name: Diethyl 1-decylphosphonate
• CAS No: 16165-68-7
• Molecular Formula: C₁₄H₃₁O₃P
• Molecular Weight: 278.36794
• MDL: MFCD00015593
• CID: 87656
• PubChem ID: 2773697

Diethyl 1-decylphosphonate Properties

Names and Identifiers

• Diethyl 1-decylphosphonate
• 1-Decylphosphonic acid diethyl ester~Diethyl 1-decanephosphonate
• 1-diethoxyphosphoryldecane
• decyldiethoxyphosphino-1-one
• Decylphosphonic acid diethyl ester
• Decyl-phosphonsaeure-diaethylester
• diethyl decylphosphonate
• diethyl n-decylphosphonate
• n-decylphosphonic acid diethyl ester
• P-Decyl-Phosphonic Acid Diethyl Ester
• DTXSID70378647
• CS-0447608
• FT-0624815
• diethyl decanephosphonate
• Phosphonic acid, P-decyl-, diethyl ester
• Diethyl(1-decyl)phosphonate
• 16165-68-7
• Diethyl n-decanephosphonate
• MFCD00015593
• Phosphonic acid,p-decyl-,diethyl ester
• SCHEMBL503511
• decyl-phosphonic acid diethyl ester
• AKOS015839006
• DB-004027

• MDL： MFCD00015593
• InChIKey： HYQXIVAZQBYBAF-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H31O3P/c1-4-7-8-9-10-11-12-13-14-18(15,16-5-2)17-6-3/h4-14H2,1-3H3
• SMILES： CCCCCCCCCCP(=O)(OCC)OCC
• BRN： 1784261

Computed Properties

• Exact Mass: 278.20100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 13
• Monoisotopic Mass: 278.20108184g/mol
• Heavy Atom Count: 18
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 5.39320
• PSA: 45.34000
• Refractive Index: 1.4390
• Boiling Point: 128-130°C 0,2mm
• Flash Point: 128-130°C/0.2mm
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.938

Diethyl 1-decylphosphonate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

Diethyl 1-decylphosphonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%